Cas no 1865088-94-3 (5-Amino-4-fluoro-2,N,N-trimethylbenzamide)

• Product Name: 5-Amino-4-fluoro-2,N,N-trimethylbenzamide
• CAS No: 1865088-94-3
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 4771073
• Update Time: 2025-05-21

5-Amino-4-fluoro-2,N,N-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-fluoro-2,N,N-trimethyl-benzamide
• 5-Amino-4-fluoro-2,N,N-trimethylbenzamide

• Inchi： 1S/C10H13FN2O/c1-6-4-8(11)9(12)5-7(6)10(14)13(2)3/h4-5H,12H2,1-3H3
• InChI Key： WFSQSPFANSUXLR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(N(C)C)=O)=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3

Additional information on 5-Amino-4-fluoro-2,N,N-trimethylbenzamide

Recent Advances in the Study of 5-Amino-4-fluoro-2,N,N-trimethylbenzamide (CAS: 1865088-94-3)

5-Amino-4-fluoro-2,N,N-trimethylbenzamide (CAS: 1865088-94-3) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is of particular interest due to its potential applications in drug discovery and development, especially in the design of novel therapeutic agents targeting various diseases. Recent studies have explored its synthesis, physicochemical properties, and biological activities, providing valuable insights into its pharmacological potential.

A recent study published in the *Journal of Medicinal Chemistry* investigated the synthetic pathways for 5-Amino-4-fluoro-2,N,N-trimethylbenzamide, highlighting its efficient preparation through a multi-step process involving fluorination and amidation reactions. The study emphasized the compound's high purity and yield, which are critical for its application in preclinical research. Furthermore, the researchers characterized its stability under various conditions, demonstrating its suitability for further pharmaceutical development.

In another groundbreaking study, researchers explored the biological activity of 5-Amino-4-fluoro-2,N,N-trimethylbenzamide as a potential inhibitor of specific enzyme targets involved in inflammatory pathways. The compound exhibited promising inhibitory effects in vitro, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Additional in vivo studies are underway to evaluate its pharmacokinetic and pharmacodynamic properties.

Moreover, the compound's unique structural features, including the fluorine atom and the trimethylamide group, have been the focus of computational modeling studies. Molecular docking simulations revealed favorable interactions with target proteins, further supporting its potential as a therapeutic agent. Researchers are also investigating its derivatives to optimize biological activity and reduce potential side effects.

In conclusion, 5-Amino-4-fluoro-2,N,N-trimethylbenzamide (CAS: 1865088-94-3) represents a promising candidate for drug development, with recent studies underscoring its synthetic feasibility, biological activity, and therapeutic potential. Future research should focus on advancing its preclinical evaluation and exploring its applications in treating specific diseases.